Higher Glass Transition Temperature vs. MTHPA in DGEBA Epoxy Systems
Molecular dynamics simulations and experimental measurements demonstrate that DGEBA epoxy cured with nadic anhydride (NA)—structurally analogous to MNA—achieves a Tg 21.22 K higher than DGEBA cured with MTHPA [1]. MNA possesses a similarly rigid bicyclic norbornene core, which restricts chain mobility and elevates Tg further [2]. In practice, MNA-cured DGEBA systems can achieve Tg values exceeding 200 °C, whereas typical DGEBA/MTHPA yields Tg in the range of 120–150 °C [3].
MTHPA-cured: Tg ~120–150 °C
NA vs. MTHPA (sim): +21.22 K
| Evidence Dimension | Glass transition temperature (Tg) |
|---|---|
| Target Compound Data | DGEBA/MNA: Tg ~200–210 °C; DGEBA/NA: Tg ~21.22 K higher than DGEBA/MTHPA |
| Comparator Or Baseline | DGEBA/MTHPA: Tg ~120–150 °C |
| Quantified Difference | ≥50 °C higher Tg for MNA vs. MTHPA in DGEBA systems; +21.22 K for NA vs. MTHPA (MD simulation) |
| Conditions | MD simulation and DMA experiments; DGEBA epoxy resin, stoichiometric anhydride/epoxy ratio, standard cure cycle |
Why This Matters
Higher Tg directly translates to higher maximum service temperature, making MNA-cured epoxies suitable for aerospace and electronics applications where MTHPA-cured systems would fail.
- [1] Fu, K.; Xie, Q.; Lü, F.; Duan, Q.; Wang, X.; Zhu, Q.; Huang, Z. Molecular Dynamics Simulation and Experimental Studies on the Thermomechanical Properties of Epoxy Resin with Different Anhydride Curing Agents. Polymers 2019, 11, 975. View Source
- [2] Sheng, Q.; Chen, Q.; Gu, W.; Wang, R.; Gu, X.; Liu, J.; Sun, T.; Chen, Y.; Sun, J. The study of curing behavior and thermo-mechanical properties of epoxy adhesives with different anhydrides. Polymer 2024, 307, 127342. View Source
- [3] Dinu, R.; Lafont, U.; Damiano, O.; Mija, A. Structure–Property Relationships in Epoxy–Anhydride Systems: A Comprehensive Comparative Study of Cycloaliphatic, Novolac, and Aromatic Prepolymers. Polymers 2025, 17, 2843. View Source
